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Compound of Interest

Compound Name: Orphenadrine Citrate

Cat. No.: B1202039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical

properties of orphenadrine citrate powder. The information presented is intended to support

research, development, and quality control activities involving this active pharmaceutical

ingredient (API). All quantitative data has been summarized in structured tables for ease of

reference and comparison. Detailed experimental protocols for key characterization techniques

are also provided, alongside visualizations of logical relationships and experimental workflows.

General Information and Chemical Properties
Orphenadrine citrate is the citrate salt of orphenadrine, a tertiary amine that is a phenyl-o-

tolylmethyl ether of 2-(dimethylamino)ethanol.[1] It is a white or almost white, practically

odorless, crystalline powder with a bitter taste.[2][3] This centrally acting skeletal muscle

relaxant functions as a muscarinic antagonist.[4][5]

Table 1: Chemical and Molecular Data for Orphenadrine Citrate
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Property Value References

Chemical Name

N,N-dimethyl-2-[(2-

methylphenyl)-

phenylmethoxy]ethanamine;2-

hydroxypropane-1,2,3-

tricarboxylic acid

Molecular Formula
C₂₄H₃₁NO₈

(C₁₈H₂₃NO·C₆H₈O₇)

Molecular Weight 461.5 g/mol

CAS Number 4682-36-4

Chiral Centers 1

Physicochemical and Thermal Properties
The physicochemical properties of orphenadrine citrate are critical to its formulation, stability,

and bioavailability.

Table 2: Physicochemical and Thermal Data for Orphenadrine Citrate Powder

Property Value References

Physical State
White to off-white, crystalline

solid powder

Melting Point 132-138 °C

Boiling Point 363 °C

pH (1% soln/water) 5.0 - 6.0

Log P (Orphenadrine base) 3.77

Polymorphism
Studies indicate an absence of

polymorphism.

Solubility Profile
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Orphenadrine citrate exhibits varied solubility depending on the solvent system.

Table 3: Solubility of Orphenadrine Citrate

Solvent
Solubility
Description

Quantitative Value References

Water Sparingly soluble
~1 in 70 parts; >69.2

µg/mL at pH 7.4

Ethanol (96%) Slightly soluble -

Methanol Partially soluble -

n-Octanol Partially soluble -

Propylene Glycol Soluble -

Chloroform
Soluble (hydrochloride

salt)
-

Diethyl Ether Insoluble -

Dimethyl Sulfoxide

(DMSO)
Soluble 92 mg/mL at 25°C

Acetonitrile
Slightly soluble (with

heating)
-

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are outlined below.

These protocols are based on standard pharmacopeial and analytical chemistry practices.

Melting Point Determination (Capillary Method)
This method is used to determine the temperature range over which the crystalline powder

transitions to a liquid state.

Apparatus:
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Melting point apparatus with a heating block and temperature control

Glass capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the orphenadrine citrate powder is placed in a

mortar and finely ground to ensure homogeneity.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the powder into the sealed end to a

height of 2-4 mm.

Measurement:

The packed capillary tube is placed into the heating block of the melting point apparatus.

For an unknown sample, a rapid heating rate (10-20 °C/minute) can be used to determine

an approximate melting range.

The apparatus is then allowed to cool. A fresh sample is prepared and heated rapidly to

about 10-15 °C below the approximate melting point.

The heating rate is then reduced to 1-2 °C/minute to allow for accurate determination.

Data Recording: The temperature at which the first droplet of liquid is observed is recorded

as the start of the melting range. The temperature at which the entire sample becomes a

clear liquid is recorded as the end of the melting range.

Solubility Determination (Shake-Flask Method)
This method determines the equilibrium solubility of orphenadrine citrate in a specific solvent.

Apparatus:
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Analytical balance

Vials with screw caps

Constant temperature shaker bath

Centrifuge

Volumetric flasks and pipettes

HPLC or UV-Vis spectrophotometer

Procedure:

Sample Preparation: An excess amount of orphenadrine citrate powder is added to a vial

containing a known volume of the desired solvent (e.g., water, ethanol).

Equilibration: The vials are sealed and placed in a constant temperature shaker bath (e.g.,

25 °C) and agitated until equilibrium is reached (typically 24-48 hours).

Phase Separation: The suspension is removed from the shaker bath and allowed to stand to

allow the undissolved solid to settle. An aliquot of the supernatant is then centrifuged to

remove any remaining suspended particles.

Quantification: A known volume of the clear supernatant is carefully removed, diluted with a

suitable solvent, and the concentration of orphenadrine citrate is determined using a

validated analytical method such as HPLC or UV-Vis spectrophotometry.

Calculation: The solubility is expressed in terms of mass per unit volume (e.g., mg/mL).

pKa Determination (Potentiometric Titration)
This method is used to determine the acid dissociation constant (pKa) of the ionizable groups

in orphenadrine citrate.

Apparatus:

Calibrated pH meter with an electrode
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Magnetic stirrer and stir bar

Burette

Beaker or reaction vessel

Procedure:

Instrument Calibration: The pH meter is calibrated using standard buffers of known pH (e.g.,

pH 4, 7, and 10).

Sample Preparation: A known quantity of orphenadrine citrate is dissolved in a suitable

solvent (e.g., water or a co-solvent system for poorly soluble compounds) to a known

concentration (e.g., 1 mM). The solution is made acidic (e.g., to pH 1.8-2.0) with a standard

acid solution (e.g., 0.1 M HCl).

Titration: The solution is placed in the reaction vessel with the pH electrode and a magnetic

stir bar. The solution is titrated with a standardized basic solution (e.g., 0.1 M NaOH), added

in small, precise increments.

Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing

the reading to stabilize.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The inflection point(s) of the curve correspond to the pKa value(s) of the compound.

The procedure should be repeated at least three times to ensure reproducibility.

Visualizations
The following diagrams, generated using the DOT language, illustrate key relationships and

workflows relevant to the physicochemical characterization of orphenadrine citrate powder.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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